MDM-2/p53 Inhibitor
  • Fluacrypyrim
    Fluacrypyrim
    • Cat. No.:
    • B1663348
    • CAS No.:
    • 229977-93-9
    • Molecular Formula:
    • C20H21F3N2O5
    • Molecular Weight:
    • 426.4 g/mol
    Description
    Fluacrypyrim is a member of pyrimidines, an organofluorine acaricide, a methyl ester, an enoate ester and an enol ether. It has a role as a mitochondrial cytochrome-bc1 complex inhibitor.
    a STAT3 activation i...
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  • UC2288
    UC2288
    • Cat. No.:
    • B2932852
    • CAS No.:
    • 1394011-91-6
    • Molecular Formula:
    • C20H18ClF6N3O2
    • Molecular Weight:
    • 481.8 g/mol
    Description
    UC2288 is a useful research compound. Its molecular formula is C20H18ClF6N3O2 and its molecular weight is 481.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UC2288 suitable for many resea...
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  • Cenersen
    Cenersen
    • Cat. No.:
    • B10832122
    • CAS No.:
    • 415168-49-9
    • Molecular Formula:
    • C195H253N66O106P19S19
    • Molecular Weight:
    • 6415 g/mol
    Description
    Cenersen is under investigation in clinical trial NCT02243124 (A Study of Aezea® (Cenersen) in Transfusion Dependent Anemia Associated With Myelodysplastic Syndrome (MDS)).
    Cenersen is a phosphorothioate olig...
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  • Darizmetinib
    Darizmetinib
    • Cat. No.:
    • B10856180
    • CAS No.:
    • 2369583-33-3
    • Molecular Formula:
    • C21H17F2N5O3S
    • Molecular Weight:
    • 457.5 g/mol
    Description
    Darizmetinib is an orally bioavailable inhibitor of mitogen-activated protein (MAP) kinase kinase 4 (MKK4;  MAP2K4), with potential hepatoprotective, proliferative, and hepato-regenerative activities. Upon ...
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  • Sulanemadlin
    Sulanemadlin
    • Cat. No.:
    • B10860406
    • CAS No.:
    • 1451199-98-6
    • Molecular Formula:
    • C95H140N20O23
    • Molecular Weight:
    • 1930.2 g/mol
    Description
    Sulanemadlin is an orally available peptide inhibitor of both murine double minute 2 (MDM2) and murine double minute X (MDMX), with potential antineoplastic activity. Upon oral administration, sulanemadlin binds...
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  • p53-MDM2-IN-3
    p53-MDM2-IN-3
    • Cat. No.:
    • B15579378
    • CAS No.:
    • Molecular Formula:
    • C30H25BrFN5O
    • Molecular Weight:
    • 570.5 g/mol
    Description
    has antineoplastic activity;  structure in first source
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